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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with ON-013100. Below you will find troubleshooting

guides, frequently asked questions (FAQs), detailed experimental protocols, and data on

solubility to ensure successful and reproducible experiments.

Dissolving ON-013100 in DMSO: Troubleshooting
and Protocol
Proper dissolution of ON-013100 is critical for accurate experimental results. The

recommended solvent for creating stock solutions is Dimethyl Sulfoxide (DMSO).

Solubility Data
Parameter Value

Solvent DMSO

Solubility 25 mg/mL[1][2]

Molar Concentration 63.38 mM[1][2]

Notes
Ultrasonic treatment is recommended to aid

dissolution.[1][2]

Stock Solution Preparation (DMSO)
To prepare stock solutions of varying concentrations, please refer to the following table. Ensure

you are using anhydrous, high-purity DMSO for best results.
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Desired Stock
Concentration

Volume of DMSO
per 1 mg of ON-
013100

Volume of DMSO
per 5 mg of ON-
013100

Volume of DMSO
per 10 mg of ON-
013100

1 mM 2.5352 mL 12.6762 mL 25.3524 mL

5 mM 0.5070 mL 2.5352 mL 5.0705 mL

10 mM 0.2535 mL 1.2676 mL 2.5352 mL

20 mM 0.1268 mL 0.6338 mL 1.2676 mL

50 mM 0.0507 mL 0.2535 mL 0.5070 mL

Experimental Protocol: Preparing a 10 mM Stock
Solution of ON-013100 in DMSO
Materials:

ON-013100 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vial

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath sonicator

Procedure:

Weighing the Compound: Accurately weigh the desired amount of ON-013100 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.9444 mg of ON-013100
(Molecular Weight: 394.44 g/mol ).
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Adding Solvent: Add the calculated volume of DMSO to the vial containing the ON-013100
powder. For a 10 mM stock solution, you would add 1 mL of DMSO for every 3.9444 mg of

the compound.

Initial Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes to begin the

dissolution process.

Sonication: Place the vial in a water bath sonicator and sonicate for 10-15 minutes.[1][2] This

step is crucial for complete dissolution.

Visual Inspection: After sonication, visually inspect the solution to ensure it is clear and free

of any particulate matter.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Troubleshooting Guide for Solubility Issues
Encountering solubility issues can be a common hurdle in experimental workflows. This guide

provides a systematic approach to troubleshooting problems with dissolving ON-013100 in

DMSO.
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Troubleshooting Workflow for ON-013100 Dissolution

Start: Weigh ON-013100
and add DMSO

Vortex vigorously
for 1-2 minutes

Sonicate in a water bath
for 10-15 minutes

Is the solution clear?

Success: Aliquot and store
at -20°C or -80°C

Yes

Issue: Compound not fully dissolved

No

Gently warm to 37°C
for 5-10 minutes

Is the solution clear?

Yes

Prepare a more dilute
stock solution

No

Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving ON-013100 in DMSO.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1677293?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of ON-013100?

A1: The recommended solvent for preparing a stock solution of ON-013100 is high-purity,

anhydrous DMSO.[1][2]

Q2: My ON-013100 is not fully dissolving in DMSO even after vortexing. What should I do?

A2: It is highly recommended to use a water bath sonicator for 10-15 minutes to aid dissolution.

[1][2] If the compound still does not dissolve, gentle warming of the solution to 37°C for 5-10

minutes can also help.

Q3: Can I use water to dissolve ON-013100?

A3: ON-013100 has very low aqueous solubility. It is not recommended to use water as the

primary solvent for stock solution preparation.

Q4: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer or

cell culture medium. What can I do?

A4: This is a common issue when a compound that is highly soluble in DMSO is introduced into

an aqueous environment. To mitigate this, try the following:

Lower the final concentration: The concentration of ON-013100 in your final working solution

may be too high.

Stepwise dilution: Perform serial dilutions of your DMSO stock in your aqueous buffer rather

than a single large dilution.

Increase the final DMSO concentration (with caution): While it is generally recommended to

keep the final DMSO concentration in cell culture below 0.5%, some cell lines may tolerate

slightly higher concentrations. Always run a vehicle control with the same final DMSO

concentration to assess any potential toxicity.

Q5: How should I store my ON-013100 stock solution?
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A5: Aliquot your stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store

at -20°C for up to one month or at -80°C for up to six months.

ON-013100 Signaling Pathway
ON-013100 is a mitotic inhibitor that has been shown to inhibit the expression of Cyclin D1.[1]

Cyclin D1 is a key regulatory protein in the cell cycle, and its inhibition can lead to cell cycle

arrest. The diagram below illustrates the simplified signaling pathway affected by ON-013100.
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Caption: Simplified signaling pathway showing the role of Cyclin D1 in cell cycle progression

and its inhibition by ON-013100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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